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Compound of Interest

Compound Name: VL-0395

Cat. No.: B15620106

Get Quote

Executive Summary
This technical guide aims to provide a comprehensive overview of the mechanism of action for

the compound designated as VL-0395. Following an extensive search of publicly available

scientific literature, chemical databases, and patent filings, it has been determined that there is

currently no substantive information available to detail the biological activity, molecular targets,

or therapeutic potential of VL-0395. While the chemical structure has been identified, the

associated biological data required to construct a detailed mechanism of action, including

quantitative data, experimental protocols, and signaling pathways, remains unpublished or

within proprietary domains.

Chemical Identity of VL-0395
Through searches of chemical databases, VL-0395 has been identified as the following

chemical entity:

Systematic Name: 3-[[3-[(5-carbamimidoyl-1H-indole-2-carbonyl)amino]benzoyl]amino]-3-

phenylpropanoic acid

Synonyms: CHEMBL137814
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The molecular structure of VL-0395 suggests its potential as a modulator of biological

processes, given the presence of indole and benzamide moieties, which are common

pharmacophores in drug discovery. However, without experimental data, any discussion of its

mechanism of action would be purely speculative.

Review of Available Literature and Data
A comprehensive search strategy was employed to uncover any data related to the mechanism

of action of VL-0395. This included searches for:

Preclinical and clinical studies involving VL-0395 or CHEMBL137814.

In vitro and in vivo assays detailing the compound's activity.

Patents disclosing the synthesis, use, or biological targets of VL-0395.

Scientific publications describing the compound's discovery or characterization.

The search results were uniformly negative in providing any specific biological context for VL-
0395. The compound is listed by some chemical suppliers, but without any accompanying

biological data. Searches for related chemical structures provided general information on the

activities of indole and benzamide-containing compounds, but no direct inferences could be

made about VL-0395.

Data Presentation
Due to the absence of quantitative data from preclinical or clinical studies on VL-0395, the

creation of structured tables for comparative analysis is not possible at this time.

Experimental Protocols
Detailed methodologies for key experiments cannot be provided as no such experiments have

been described in the accessible literature for VL-0395.

Visualization of Signaling Pathways and Workflows
The creation of diagrams for signaling pathways, experimental workflows, or logical

relationships is contingent on the availability of data regarding the compound's mechanism of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/product/b15620106/docs?utm_src=pdf-body#in-depth-technical-guide-the-mechanism-of-action-of-vl-0395
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


action. As this information is not available, no visualizations can be generated.

Conclusion
The core requirements of this technical guide—to provide an in-depth analysis of the

mechanism of action of VL-0395, complete with quantitative data, experimental protocols, and

visualizations—cannot be fulfilled based on the current publicly available information. The

identity of VL-0395 as a specific chemical compound is established, but its biological function

remains uncharacterized in the public domain.

This guide will be updated if and when new information regarding the biological activity and

mechanism of action of VL-0395 becomes publicly available. Researchers with access to

proprietary data on this compound are encouraged to consult their internal documentation.

To cite this document: BenchChem. [In-depth Technical Guide: The Mechanism of Action of
VL-0395]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620106/docs#in-depth-technical-guide-the-
mechanism-of-action-of-vl-0395]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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